Cas no 2613385-44-5 (4-(3-sulfanylbenzenesulfonyl)-N-1-(thiophen-2-yl)ethylpiperazine-1-carboxamide)

• Product Name: 4-(3-sulfanylbenzenesulfonyl)-N-1-(thiophen-2-yl)ethylpiperazine-1-carboxamide
• CAS No: 2613385-44-5
• MF: C₁₇H₂₁N₃O₃S₃
• MW: 411.561939954758
• MDL: MFCD33031535
• CID: 5663504
• PubChem ID: 165747238
• Update Time: 2025-07-16

4-(3-sulfanylbenzenesulfonyl)-N-1-(thiophen-2-yl)ethylpiperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(3-sulfanylbenzenesulfonyl)-N-[1-(thiophen-2-yl)ethyl]piperazine-1-carboxamide
• 1-Piperazinecarboxamide, 4-[(3-mercaptophenyl)sulfonyl]-N-[1-(2-thienyl)ethyl]-
• EN300-27160367
• 2613385-44-5
• 4-(3-sulfanylbenzenesulfonyl)-N-1-(thiophen-2-yl)ethylpiperazine-1-carboxamide

• MDL： MFCD33031535
• Inchi： 1S/C17H21N3O3S3/c1-13(16-6-3-11-25-16)18-17(21)19-7-9-20(10-8-19)26(22,23)15-5-2-4-14(24)12-15/h2-6,11-13,24H,7-10H2,1H3,(H,18,21)
• InChI Key： HHEBZWVVSJMKSC-UHFFFAOYSA-N
• SMILES： N1(C(NC(C2SC=CC=2)C)=O)CCN(S(C2=CC=CC(S)=C2)(=O)=O)CC1

Computed Properties

• Exact Mass: 411.07450506g/mol
• Monoisotopic Mass: 411.07450506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.390±0.06 g/cm3(Predicted)
• pka: 5.81±0.10(Predicted)

Additional information on 4-(3-sulfanylbenzenesulfonyl)-N-1-(thiophen-2-yl)ethylpiperazine-1-carboxamide

Introduction to 4-(3-sulfanylbenzenesulfonyl)-N-1-(thiophen-2-yl)ethylpiperazine-1-carboxamide (CAS No: 2613385-44-5)

4-(3-sulfanylbenzenesulfonyl)-N-1-(thiophen-2-yl)ethylpiperazine-1-carboxamide, identified by its CAS number 2613385-44-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its piperazine core, which is a privileged scaffold frequently employed in drug design due to its ability to interact with biological targets in multiple ways. The presence of a thiophene ring and a sulfanylbenzenesulfonyl group further enhances its structural complexity and potential pharmacological activity.

The chemical structure of this compound can be broken down into several key functional groups. The piperazine moiety serves as a central pharmacophore, contributing to its ability to modulate various biological pathways. Piperazine derivatives are well-known for their role in central nervous system (CNS) drugs, antihistamines, and antimicrobial agents. The thiophen-2-yl substituent appended to the piperazine ring introduces a sulfur-rich heterocycle, which is known to enhance binding affinity and metabolic stability. This particular arrangement has been explored in the development of novel therapeutic agents targeting neurological and cardiovascular disorders.

The 3-sulfanylbenzenesulfonyl group at the 4-position of the benzene ring adds another layer of complexity to the molecule. Sulfonamides are widely recognized for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The sulfanyl group not only influences the electronic properties of the aromatic system but also contributes to hydrogen bonding capabilities, which are critical for receptor interactions. This combination of structural features makes 4-(3-sulfanylbenzenesulfonyl)-N-1-(thiophen-2-yl)ethylpiperazine-1-carboxamide a promising candidate for further investigation in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with biological targets. Studies have suggested that the thiophen-2-yl and sulfanylbenzenesulfonyl groups may interact with specific residues in protein binding pockets, potentially modulating enzyme activity or receptor signaling. For instance, computational docking studies have indicated that this compound could bind to enzymes involved in neurotransmitter synthesis or metabolism, making it a candidate for treating neurological disorders.

In addition to its structural complexity, 4-(3-sulfanylbenzenesulfonyl)-N-1-(thiophen-2-yl)ethylpiperazine-1-carboxamide exhibits interesting physicochemical properties that are favorable for drug development. The presence of multiple hydrogen bond donors and acceptors enhances solubility and bioavailability, critical factors for oral administration. Furthermore, the compound’s stability under various conditions suggests potential for formulation into long-lasting pharmaceutical products.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired framework efficiently. These synthetic strategies not only improve yield but also allow for modifications at different positions within the molecule, enabling the exploration of analogues with enhanced pharmacological profiles.

Current research in medicinal chemistry focuses on optimizing such scaffolds for improved efficacy and reduced side effects. The combination of computational modeling with experimental validation has been instrumental in identifying lead compounds that can be further developed into clinical candidates. For example, derivatives of 4-(3-sulfanylbenzenesulfonyl)-N-1-(thiophen-2-yl)ethylpiperazine-1-carboxamide have shown promise in preclinical studies targeting neurodegenerative diseases such as Alzheimer’s and Parkinson’s.

The role of heterocyclic compounds like thiophene derivatives in medicinal chemistry cannot be overstated. Thiophenes are known for their ability to cross the blood-brain barrier and interact with CNS receptors, making them valuable in treating neurological conditions. The incorporation of a thiophene ring into the piperazine scaffold not only enhances pharmacological activity but also improves metabolic stability, reducing the likelihood of rapid degradation within the body.

The sulfonamide functionality is another key feature that contributes to the compound’s potential therapeutic applications. Sulfonamides have been widely used in antibiotics due to their ability to inhibit bacterial growth by disrupting folic acid synthesis. While this compound does not exhibit direct antibacterial activity, its sulfonamide moiety may still play a role in modulating enzyme function or receptor interactions relevant to human health.

Future directions in research may involve exploring new synthetic routes that improve scalability and cost-effectiveness while maintaining high purity standards. Additionally, investigating the compound’s interactions with various biological targets through high-throughput screening could uncover novel therapeutic applications beyond those initially anticipated.

In conclusion,4-(3-sulfanylbenzenesulfonyl)-N-1-(thiophen-2-yl)ethylpiperazine-1-carboxamide (CAS No: 2613385-44-5) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups and favorable physicochemical properties make it an attractive candidate for further exploration in drug discovery efforts aimed at treating neurological and other diseases.